Cas no 1804855-79-5 (Methyl 2-(bromomethyl)-3-chloro-6-(difluoromethyl)pyridine-4-carboxylate)

• Product Name: Methyl 2-(bromomethyl)-3-chloro-6-(difluoromethyl)pyridine-4-carboxylate
• CAS No: 1804855-79-5
• MF: C₉H₇BrClF₂NO₂
• MW: 314.511187791824
• CID: 4874634
• Update Time: 2025-07-19

Methyl 2-(bromomethyl)-3-chloro-6-(difluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-3-chloro-6-(difluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C9H7BrClF2NO2/c1-16-9(15)4-2-5(8(12)13)14-6(3-10)7(4)11/h2,8H,3H2,1H3
• InChI Key： FZTYLKWIGJWZOO-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C(=O)OC)C=C(C(F)F)N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(bromomethyl)-3-chloro-6-(difluoromethyl)pyridine-4-carboxylate

Methyl 2-(bromomethyl)-3-chloro-6-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1804855-79-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-(bromomethyl)-3-chloro-6-(difluoromethyl)pyridine-4-carboxylate, identified by its CAS number 1804855-79-5, is a highly versatile intermediate that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its pyridine core substituted with bromomethyl, chloro, and difluoromethyl groups, serves as a crucial building block in the synthesis of various bioactive molecules. Its unique structural features make it particularly valuable for constructing complex heterocyclic scaffolds, which are prevalent in modern drug candidates.

The< strong>pyridine-4-carboxylate moiety in this compound not only provides a stable aromatic backbone but also introduces a carboxylate group that can be further functionalized through various chemical transformations. This flexibility is essential for the development of drugs targeting a wide range of therapeutic areas, including oncology, infectious diseases, and central nervous system disorders. The presence of both bromomethyl and chloro substituents on the pyridine ring enhances its reactivity, allowing for selective modifications that can be tailored to specific pharmacological requirements.

In recent years, there has been a growing interest in the use of< strong>difluoromethyl groups in drug design due to their ability to improve metabolic stability and binding affinity. The incorporation of a< strong>6-(difluoromethyl) group in Methyl 2-(bromomethyl)-3-chloro-6-(difluoromethyl)pyridine-4-carboxylate makes it an attractive starting material for synthesizing novel compounds with enhanced pharmacokinetic properties. This feature has been particularly exploited in the development of antiviral and anticancer agents, where metabolic degradation can significantly reduce drug efficacy.

The< strong>bromomethyl group on the pyridine ring offers another layer of reactivity, enabling the formation of carbon-carbon bonds through nucleophilic addition reactions. This property is particularly useful for constructing complex molecular architectures, such as those found in kinase inhibitors and other enzyme-targeting drugs. Researchers have leveraged this reactivity to develop innovative synthetic strategies that streamline the preparation of target molecules while minimizing unwanted side reactions.

The< strong>3-chloro substituent further enhances the synthetic utility of this compound by providing another site for functionalization. Chloro groups can be readily displaced by nucleophiles under mild conditions, allowing for the introduction of diverse functional groups at this position. This dual reactivity makes Methyl 2-(bromomethyl)-3-chloro-6-(difluoromethyl)pyridine-4-carboxylate a valuable tool for medicinal chemists seeking to explore new chemical space.

Recent advancements in synthetic methodologies have highlighted the importance of< strong>Methyl 2-(bromomethyl)-3-chloro-6-(difluoromethyl)pyridine-4-carboxylate in the development of novel therapeutics. For instance, researchers have utilized this intermediate to synthesize potent inhibitors of Bruton's tyrosine kinase (BTK), an enzyme implicated in autoimmune diseases such as rheumatoid arthritis and chronic lymphocytic leukemia. The pyridine scaffold derived from this compound has been shown to effectively interact with the active site of BTK, leading to significant improvements in drug potency and selectivity.

In addition to its applications in oncology, Methyl 2-(bromomethyl)-3-chloro-6-(difluoromethyl)pyridine-4-carboxylate has been explored in the development of antiviral agents. The< strong>difluoromethyl group has been demonstrated to enhance the antiviral activity of several drug candidates by improving their resistance to enzymatic degradation. This property is particularly relevant in the context of emerging viral threats, where rapid development of effective treatments is crucial.

The< strong>pyridine-4-carboxylate moiety also plays a critical role in modulating drug properties such as solubility and bioavailability. By incorporating this group into drug molecules, researchers can enhance their solubility in water-based environments, which is essential for oral and intravenous administration. Furthermore, the carboxylate group can be used to form salt forms that improve drug stability and shelf life.

The synthetic strategies involving Methyl 2-(bromomethyl)-3-chloro-6-(difluoromethyl)pyridine-4-carboxylate have been refined through continuous optimization efforts. Recent studies have demonstrated the use of transition metal-catalyzed cross-coupling reactions to introduce additional functional groups at specific positions on the pyridine ring. These methodologies have enabled the preparation of complex drug candidates with high yields and purity, making them suitable for further preclinical and clinical development.

The versatility of Methyl 2-(bromomethyl)-3-chloro-6-(difluoromethyl)pyridine-4-carboxylate extends beyond its applications in pharmaceutical synthesis. It has also been utilized in materials science and agrochemical research, where its unique structural features contribute to the development of novel materials with enhanced properties. The ability to functionalize multiple sites on the pyridine ring allows researchers to tailor its characteristics for specific applications, making it a valuable asset in interdisciplinary research.

In conclusion, Methyl 2-(bromomethyl)-3-chloro-6-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1804855-79-5) is a multifunctional intermediate that plays a pivotal role in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop novel therapeutics targeting various diseases. The ongoing research into its applications continues to expand its utility across multiple fields, underscoring its importance as a building block for innovative chemical solutions.